Cas no 1234934-20-3 (5-(furan-2-yl)-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)-1,2-oxazole-3-carboxamide)
5-(furan-2-yl)-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)-1,2-oxazole-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 5-(furan-2-yl)-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)-1,2-oxazole-3-carboxamide
- 5-(furan-2-yl)-N-(4-(2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)phenyl)isoxazole-3-carboxamide
- F5097-2509
- AKOS024497915
- 5-(furan-2-yl)-N-[4-[2-oxo-2-(2,2,2-trifluoroethylamino)ethyl]phenyl]-1,2-oxazole-3-carboxamide
- VU0635435-1
- 5-(furan-2-yl)-N-(4-{[(2,2,2-trifluoroethyl)carbamoyl]methyl}phenyl)-1,2-oxazole-3-carboxamide
- 1234934-20-3
-
- Inchi: 1S/C18H14F3N3O4/c19-18(20,21)10-22-16(25)8-11-3-5-12(6-4-11)23-17(26)13-9-15(28-24-13)14-2-1-7-27-14/h1-7,9H,8,10H2,(H,22,25)(H,23,26)
- InChI Key: XFCNMGZXXUXHQP-UHFFFAOYSA-N
- SMILES: FC(CNC(CC1C=CC(=CC=1)NC(C1C=C(C2=CC=CO2)ON=1)=O)=O)(F)F
Computed Properties
- Exact Mass: 393.09364042g/mol
- Monoisotopic Mass: 393.09364042g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 553
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 97.4Ų
5-(furan-2-yl)-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)-1,2-oxazole-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5097-2509-2μmol |
5-(furan-2-yl)-N-(4-{[(2,2,2-trifluoroethyl)carbamoyl]methyl}phenyl)-1,2-oxazole-3-carboxamide |
1234934-20-3 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5097-2509-5μmol |
5-(furan-2-yl)-N-(4-{[(2,2,2-trifluoroethyl)carbamoyl]methyl}phenyl)-1,2-oxazole-3-carboxamide |
1234934-20-3 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5097-2509-10μmol |
5-(furan-2-yl)-N-(4-{[(2,2,2-trifluoroethyl)carbamoyl]methyl}phenyl)-1,2-oxazole-3-carboxamide |
1234934-20-3 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5097-2509-20μmol |
5-(furan-2-yl)-N-(4-{[(2,2,2-trifluoroethyl)carbamoyl]methyl}phenyl)-1,2-oxazole-3-carboxamide |
1234934-20-3 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5097-2509-1mg |
5-(furan-2-yl)-N-(4-{[(2,2,2-trifluoroethyl)carbamoyl]methyl}phenyl)-1,2-oxazole-3-carboxamide |
1234934-20-3 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5097-2509-2mg |
5-(furan-2-yl)-N-(4-{[(2,2,2-trifluoroethyl)carbamoyl]methyl}phenyl)-1,2-oxazole-3-carboxamide |
1234934-20-3 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5097-2509-3mg |
5-(furan-2-yl)-N-(4-{[(2,2,2-trifluoroethyl)carbamoyl]methyl}phenyl)-1,2-oxazole-3-carboxamide |
1234934-20-3 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5097-2509-4mg |
5-(furan-2-yl)-N-(4-{[(2,2,2-trifluoroethyl)carbamoyl]methyl}phenyl)-1,2-oxazole-3-carboxamide |
1234934-20-3 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5097-2509-5mg |
5-(furan-2-yl)-N-(4-{[(2,2,2-trifluoroethyl)carbamoyl]methyl}phenyl)-1,2-oxazole-3-carboxamide |
1234934-20-3 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5097-2509-10mg |
5-(furan-2-yl)-N-(4-{[(2,2,2-trifluoroethyl)carbamoyl]methyl}phenyl)-1,2-oxazole-3-carboxamide |
1234934-20-3 | 10mg |
$79.0 | 2023-09-10 |
5-(furan-2-yl)-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)-1,2-oxazole-3-carboxamide Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 5-(furan-2-yl)-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)-1,2-oxazole-3-carboxamide
Research Brief on 5-(furan-2-yl)-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)-1,2-oxazole-3-carboxamide (CAS: 1234934-20-3)
Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of small molecule inhibitors targeting specific pathways in disease progression. Among these, the compound 5-(furan-2-yl)-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)-1,2-oxazole-3-carboxamide (CAS: 1234934-20-3) has emerged as a promising candidate due to its unique structural features and biological activity. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and therapeutic potential.
The compound, characterized by its furan and oxazole rings, has been investigated for its role as a modulator of key signaling pathways. Recent studies have demonstrated its ability to selectively inhibit specific protein-protein interactions, making it a valuable tool for both basic research and drug development. The presence of the trifluoroethyl group enhances its pharmacokinetic properties, including improved metabolic stability and membrane permeability.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers synthesized and evaluated a series of derivatives, including 5-(furan-2-yl)-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)-1,2-oxazole-3-carboxamide, for their efficacy in cancer cell lines. The results indicated significant antiproliferative activity, particularly in breast and lung cancer models. Mechanistic studies revealed that the compound induces apoptosis via the intrinsic mitochondrial pathway, with minimal off-target effects.
Further investigations into the compound's pharmacokinetics and toxicity profile have been conducted, with promising results. A preclinical study in animal models demonstrated good oral bioavailability and a favorable safety profile, supporting its potential for further development. Additionally, computational modeling has provided insights into the compound's binding mode, aiding in the design of more potent analogs.
In conclusion, 5-(furan-2-yl)-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)-1,2-oxazole-3-carboxamide represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes and promising biological activity warrant further exploration, particularly in the context of targeted therapies for cancer and other diseases. Future studies should focus on optimizing its pharmacological properties and evaluating its efficacy in clinical settings.
1234934-20-3 (5-(furan-2-yl)-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)-1,2-oxazole-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)